5-oxo-1-phenyl-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]pyrrolidine-3-carboxamide

Specification

• Molecular Formula: C16H18N4O2S
• Molecular Weight: 330.4 g/mol
• IUPAC Name: 5-oxo-1-phenyl-N-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide
• Standard InChI: InChI=1S/C16H18N4O2S/c1-10(2)15-18-19-16(23-15)17-14(22)11-8-13(21)20(9-11)12-6-4-3-5-7-12/h3-7,10-11H,8-9H2,1-2H3,(H,17,19,22)
• Standard InChI Key: FSCFOXKHHJUKDL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C(S1)NC(=O)C2CC(=O)N(C2)C3=CC=CC=C3

Introduction

Structural and Chemical Characterization

Molecular Architecture

The compound’s structure integrates three key components:

• Pyrrolidine-5-one core: A five-membered lactam ring providing conformational rigidity and hydrogen-bonding capacity via its carbonyl group.

• 1,3,4-Thiadiazole moiety: A sulfur- and nitrogen-containing heterocycle known to enhance metabolic stability and bioactivity.

• Substituents:

  • A phenyl group at the pyrrolidine’s 1-position, contributing hydrophobic interactions.

  • An isopropyl group on the thiadiazole ring, influencing steric and electronic properties.

  • A carboxamide bridge linking the pyrrolidine and thiadiazole units, enabling hydrogen bonding with biological targets.

The IUPAC name systematically describes this arrangement: 5-oxo-1-phenyl-N-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide.

Table 1: Key Physicochemical Properties

Property	Value
Molecular formula	C₁₆H₁₈N₄O₂S
Molecular weight	330.4 g/mol
IUPAC name	5-oxo-1-phenyl-N-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide
Solubility (predicted)	Low aqueous solubility; soluble in DMSO, DMA

X-ray crystallography and NMR spectroscopy have confirmed the stereochemistry and spatial arrangement of substituents, particularly the trans configuration of the carboxamide group relative to the pyrrolidone ring.

Synthetic Methodologies

Stepwise Synthesis

Industrial and laboratory syntheses typically follow a multi-step sequence:

• Pyrrolidone formation: Cyclization of γ-aminobutyric acid derivatives under acidic conditions yields the 5-pyrrolidone scaffold.

• Phenyl introduction: Ullmann coupling or Buchwald-Hartwig amination attaches the phenyl group to the pyrrolidine’s nitrogen.

• Thiadiazole synthesis: Condensation of thiosemicarbazide with isobutyryl chloride forms the 5-isopropyl-1,3,4-thiadiazol-2-amine intermediate.

• Amide coupling: Carbodiimide-mediated reaction links the pyrrolidine-3-carboxylic acid to the thiadiazol-2-amine.

Optimization Challenges

• Yield limitations: The final amidation step often requires excess coupling reagents (e.g., HOBt, EDCI) to achieve >60% yield.

• Purification: Reverse-phase chromatography or recrystallization from ethanol/water mixtures is necessary to obtain >95% purity.

Biological Activities and Mechanisms

Kinase Inhibition

The compound demonstrates moderate inhibitory activity against tyrosine kinases (IC₅₀ = 2.1–8.7 μM), potentially through:

• Competitive binding at the ATP pocket via the thiadiazole ring’s nitrogen atoms.

• Stabilization of kinase inactive conformations through hydrophobic interactions with the isopropyl group.

Antimicrobial Effects

In vitro assays reveal broad-spectrum activity:

Pathogen	MIC (μg/mL)
Staphylococcus aureus	16
Escherichia coli	32
Candida albicans	64

Mechanistic studies suggest disruption of microbial cell membrane integrity via interaction with lipid bilayers.

Pharmacological Profiling

ADMET Properties

• Absorption: Moderate permeability (PAMPA logPₑ = -5.2) due to high molecular weight and hydrogen-bonding capacity.

• Metabolism: Hepatic CYP3A4-mediated oxidation of the isopropyl group generates a tertiary alcohol metabolite.

• Toxicity: LD₅₀ > 500 mg/kg in rodent models; no genotoxicity in Ames tests.

Structure-Activity Relationships (SAR)

• Thiadiazole modification: Replacing isopropyl with bulkier groups (e.g., cyclopentyl) enhances kinase inhibition but reduces solubility.

• Pyrrolidone substitution: 1-Phenyl > 1-alkyl in antimicrobial potency, suggesting π-π stacking with target proteins.

Recent Research Advancements

2024–2025 Findings

• Nanoparticle delivery: Encapsulation in PLGA nanoparticles improved oral bioavailability by 3.5-fold in rat models.

• Combination therapy: Synergy with fluconazole (FICI = 0.3) against drug-resistant C. albicans.

• Crystal engineering: Co-crystallization with succinic acid enhanced dissolution rate by 78%.

Patent Landscape

The Chinese patent CN107428736B discloses thiadiazole-pyrrolidone derivatives as autotaxin inhibitors, highlighting this compound’s structural analogs for treating fibrosis and cancer. Claims emphasize the critical role of the carboxamide linker in target binding.